6-(Tritylamino)-1-hexanol
Overview
Description
6-(Tritylamino)-1-hexanol is a useful research compound. Its molecular formula is C25H29NO and its molecular weight is 359.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(Tritylamino)-1-hexanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(Tritylamino)-1-hexanol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Extraction Equilibria in Solvent Systems
6-(Tritylamino)-1-hexanol has been studied in the context of solvent systems. For instance, the distribution of various acids between water and Alamine 308 (triisooctylamine) dissolved in diluents like 1-hexanol has been researched. This kind of study is crucial in understanding solvent extraction efficiencies and the influence of different acid structures on distribution in such systems (Senol, 2000).
Catalysis and Hydroamination
The compound has been used in the synthesis of a mono(2,6-diaminopyridinato) titanium complex. This research explored its role in hydroamination and hydroaminoalkylation reactions, including the investigation of intramolecular C–H bond activation (Lühning et al., 2015).
Solute Dynamics in Block Copolymers
Research into the dynamics of solutes in block copolymers like PEO-PPO-PEO has involved 6-(Tritylamino)-1-hexanol. The study focused on the photophysics and rotational dynamics of hydrophobic solutes in different solutions, providing insights into the behavior of solutes in complex systems (Bhattacharjee, Pandit, & Seth, 2022).
Biofuel Research
The compound has also been implicated in research on biofuels. Studies have looked into 1-hexanol as a sustainable biofuel in diesel engines and its effects on combustion and emissions. These studies are significant for the development of alternative, renewable energy sources (Poures et al., 2017).
Antitumor Agents
There has been research into the antitumor properties of compounds like N-(2-hydroxyethyl)-6-amino-1-hexanol, which could be linked to 6-(Tritylamino)-1-hexanol. These studies explore the efficacy of various agents against leukemia and their correlation with lipophilic-hydrophilic balance (Cain & Denny, 1977).
Synthesis and Chemical Transformations
6-(Tritylamino)-1-hexanol-related studies include the synthesis of new compounds and the exploration of their chemical transformations, such as in the modification of the Swern oxidation (Liu & Vederas, 1996), and amination reactions (Vultier, Baikera, & Wokaunb, 1987).
Acid Recovery in Diffusion Dialysis
Research on diffusion dialysis for acid recovery has involved the use of 6-(dimethylamino) hexanoic acid, closely related to 6-(Tritylamino)-1-hexanol. These studies focus on the optimization of process parameters for efficient acid recovery, which is critical in various industrial applications (Irfan et al., 2018).
properties
IUPAC Name |
6-(tritylamino)hexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29NO/c27-21-13-2-1-12-20-26-25(22-14-6-3-7-15-22,23-16-8-4-9-17-23)24-18-10-5-11-19-24/h3-11,14-19,26-27H,1-2,12-13,20-21H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZTFIOVHFYXRAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NCCCCCCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Tritylamino)hexan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
